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Compound of Interest

Compound Name: Butyl aminoacetate hydrochloride

Cat. No.: B086200

Technical Guide: Solubility Characteristics of
Butyl Aminoacetate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Butyl
aminoacetate hydrochloride, a compound of interest in pharmaceutical development and
organic synthesis. This document compiles available data on its solubility in various solvents,
outlines a detailed experimental protocol for solubility determination, and presents a
visualization of its primary metabolic pathway.

Introduction

Butyl aminoacetate hydrochloride, also known as glycine tert-butyl ester hydrochloride, is a
derivative of the amino acid glycine.[1] Its chemical structure, featuring a hydrophilic amino
group hydrochloride and a more hydrophobic tert-butyl ester, results in a varied solubility profile
that is critical for its application in drug formulation, synthesis, and biological studies.
Understanding its behavior in different solvent systems is paramount for optimizing reaction
conditions, developing effective delivery systems, and predicting its pharmacokinetic
properties.

Physicochemical Properties

e Molecular Formula: CeH14CINO2
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e Molecular Weight: 167.63 g/mol
o Appearance: White to off-white crystalline solid or powder.[2]
e Melting Point: 141-143 °C[3][4]

Solubility Profile

Butyl aminoacetate hydrochloride exhibits a solubility profile characteristic of a polar, ionic
compound. It is generally soluble in polar solvents and has limited solubility in non-polar
organic solvents.

Table 1: Solubility of Butyl Aminoacetate Hydrochloride in Various Solvents
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Quantitative Qualitative
Solvent Class Solvent o .
Solubility Solubility
0.1 g/mL (clear,
Aqueous Water colorless solution)[4] Very Soluble
[5]
Alcohols Methanol - Soluble[4]
Ethanol - Soluble
Propanol - Likely Soluble
_ Dimethylformamide _
Amides - Likely Soluble
(DMF)
) Dimethyl sulfoxide )
Sulfoxides - Likely Soluble
(DMSO0)
Sparingly to Slightl
Ketones Acetone - baringly i
Soluble
Sparingly to Slightl
Esters Ethyl Acetate - paring’y i
Soluble
Ethers Diethyl Ether - Poorly Soluble
Hydrocarbons Hexane - Poorly Soluble
Toluene - Poorly Soluble

Note: Qualitative solubility is inferred from general statements in the literature. Quantitative

data for many organic solvents is not readily available and should be determined

experimentally.

Experimental Protocol: Determination of Solubility
by Gravimetric Method

This protocol outlines a standard procedure for the quantitative determination of the solubility of

Butyl aminoacetate hydrochloride in a given solvent at a specific temperature.
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4.1. Principle

The gravimetric method involves preparing a saturated solution of the solute in the solvent of
interest at a controlled temperature. A known volume of the saturated solution is then
evaporated to dryness, and the mass of the remaining solute is determined.

4.2. Materials and Equipment

« Butyl aminoacetate hydrochloride
e Solvent of interest

o Analytical balance (accurate to £0.1 mg)
e Thermostatic water bath or incubator
¢ Vials or flasks with airtight seals

o Magnetic stirrer and stir bars

e Volumetric flasks and pipettes

e Drying oven

» Desiccator

4.3. Procedure

o Sample Preparation: Add an excess amount of Butyl aminoacetate hydrochloride to a
series of vials containing a known volume of the solvent. The presence of undissolved solid
IS essential to ensure saturation.

o Equilibration: Seal the vials and place them in a thermostatic water bath set to the desired
temperature. Stir the suspensions vigorously for a predetermined period (e.g., 24-48 hours)
to ensure equilibrium is reached.

e Phase Separation: After equilibration, stop the stirring and allow the undissolved solid to
settle. To ensure a clear supernatant, centrifugation of the samples may be performed.
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o Sample Withdrawal: Carefully withdraw a precise volume of the clear supernatant using a
pre-heated or pre-cooled pipette to match the equilibration temperature, avoiding any
transfer of solid particles.

o Gravimetric Analysis:

o Transfer the accurately measured volume of the saturated solution to a pre-weighed,
clean, and dry evaporating dish.

o Evaporate the solvent in a drying oven at a temperature below the decomposition point of
Butyl aminoacetate hydrochloride.

o Once the solvent is fully evaporated, cool the dish in a desiccator to room temperature.

o Weigh the evaporating dish containing the dried solute.

o Repeat the drying and weighing steps until a constant mass is achieved.
 Calculation:

o Calculate the mass of the dissolved solute by subtracting the initial mass of the empty
evaporating dish from the final constant mass.

o The solubility can then be expressed in various units, such as g/100 mL or mol/L.
4.4. Safety Precautions

o Handle all chemicals with appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat.

o Work in a well-ventilated area, especially when using volatile organic solvents.

o Consult the Safety Data Sheet (SDS) for Butyl aminoacetate hydrochloride and the
chosen solvents before starting the experiment.

Biological Relevance and Metabolic Pathway
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As an ester, Butyl aminoacetate hydrochloride is susceptible to enzymatic hydrolysis in
biological systems. Carboxylesterases, a class of enzymes prevalent in the liver and other
tissues, are primarily responsible for the metabolism of many ester-containing drugs.[6][7][8][9]
[10] The hydrolysis of Butyl aminoacetate hydrochloride is expected to yield glycine and tert-
butanol as the primary metabolites. This metabolic conversion is a critical factor in its
pharmacokinetic profile and potential therapeutic applications.

Metabolic Conversion

Enzymatic Catalyst _
Hydrolysis tert-Butanol
y —
Carboxylesterase LdipEa oA Bulyl aminoacerate
hydrochloride _

Glycine

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of Butyl aminoacetate hydrochloride.

Conclusion

This technical guide has summarized the known solubility characteristics of Butyl
aminoacetate hydrochloride, provided a detailed protocol for its experimental determination,
and illustrated its primary metabolic pathway. The information presented herein is intended to
support researchers and professionals in the fields of chemistry and drug development in their
work with this compound. Further experimental investigation is required to establish a
comprehensive quantitative solubility database across a wider range of solvents and
temperatures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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